methyl 1-{[(1-cyanocyclopentyl)carbamoyl]methyl}-octahydro-1H-indole-2-carboxylate

• IUPAC Name: methyl 1-[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate
• InChI: InChI=1S/C18H27N3O3/c1-24-17(23)15-10-13-6-2-3-7-14(13)21(15)11-16(22)20-18(12-19)8-4-5-9-18/h13-15H,2-11H2,1H3,(H,20,22)
• InChI Key: AWZVCUNCUJIMPZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC2CCCCC2N1CC(=O)NC3(CCCC3)C#N
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

Indole derivatives are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan. They are also present in several drugs and several plants such as strychnine. The addition of the indole nucleus to medicinal compounds that is biologically active pharmacophore made it an important heterocyclic compound having broad-spectrum biological activities.

Synthesis Analysis

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. which created interest among researchers to synthesize a variety of indole derivatives.

Molecular Structure Analysis

Indole is also known as benzopyrrole which contains benzenoid nucleus and has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature.

Chemical Reactions Analysis

Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Physical And Chemical Properties Analysis

Physically, indole derivatives are crystalline colorless in nature with specific odors.

Mechanism of Action

Indole scaffold has been found in many of the important synthetic drug molecules which gave a valuable idea for treatment and binds with high affinity to the multiple receptors helpful in developing new useful derivatives.

Future Directions

From the literature, it is revealed that indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities.